Cas no 913299-81-7 (methyl 2,3-diamino-4-(trifluoromethyl)benzoate)

• Product Name: methyl 2,3-diamino-4-(trifluoromethyl)benzoate
• CAS No: 913299-81-7
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• MDL: MFCD27932421
• CID: 4659498
• Update Time: 2022-07-27

methyl 2,3-diamino-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,3-diamino-4-(trifluoromethyl)benzoate
• methyl 2,3-diamino-4-(trifluoromethyl)benzoate（WS202992）

• MDL： MFCD27932421
• Inchi： 1S/C9H9F3N2O2/c1-16-8(15)4-2-3-5(9(10,11)12)7(14)6(4)13/h2-3H,13-14H2,1H3
• InChI Key： YJMRBLWMFZDJAZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(F)(F)F)C(N)=C1N

Computed Properties

• Exact Mass: 234.062
• Monoisotopic Mass: 234.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters